5-Nitro-2-(p-carbamoylstyryl)furan
Overview
Description
“5-Nitro-2-(p-carbamoylstyryl)furan” is a chemical compound with the molecular formula C13H10N2O4 . It is also known as 4-(2-(5-NITRO-2-FURANYL)ETHENYL)BENZAMIDE .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a predicted density of 1.388±0.06 g/cm3, a melting point of 257-258 °C (decomp), and a predicted boiling point of 462.2±45.0 °C .Scientific Research Applications
Antibacterial Activities : A study by Niwa et al. (2007) focused on the synthesis of Phenylthio- and Phenyl-5-Nitro-2-Furoates, showing strong inhibitive action against Trichophyton asteroides, a pathogenic fungus. This suggests potential applications in antibacterial and antifungal treatments [Niwa et al., 2007].
Mode of Action of Nitrofuran Compounds : Research by Dodd and Stillman (1944) and Cramer et al. (1946) explored the antibacterial action of nitrofuran compounds, including 5-Nitro-2-furfural derivatives. Their studies indicate that these compounds can be bactericidal or bacteriostatic, suggesting their utility in treating bacterial infections [Dodd and Stillman, 1944].
Bacteriostatic Action in Comparative Studies : Ward and Dodd (1948) demonstrated the importance of the nitro group in furan derivatives for effective bacteriostasis of both gram-positive and gram-negative organisms. This research underlines the significance of such compounds in developing new antibacterial agents [Ward and Dodd, 1948].
Corrosion Inhibition : Khaled and El-maghraby (2014) studied the efficiency of furan derivatives, including 5-nitro furan derivatives, as corrosion inhibitors for mild steel. These compounds showed potential as mixed-type inhibitors, affecting both cathodic and anodic corrosion currents [Khaled and El-maghraby, 2014].
Thermodynamic Properties : Dibrivnyi et al. (2015) focused on determining the thermodynamic properties of nitrophenyl furan derivatives, contributing to the optimization processes of their synthesis and application. This research is crucial for understanding the nature of these compounds and their potential uses in various applications [Dibrivnyi et al., 2015].
Growth Stimulant in Broiler Diets : A study by Creek et al. (1959) examined the effect of Furadroxyl, a nitrofuran derivative, on the growth rate of broiler chicks, suggesting its potential use in veterinary medicine and animal husbandry [Creek et al., 1959].
Bioreductively Activated Pro-Drug System : Berry et al. (1997) explored 5-nitrofuran-2-ylmethyl derivatives as potential pro-drugs for selective release of therapeutic drugs in hypoxic solid tumors, indicating their potential application in cancer treatment [Berry et al., 1997].
Future Directions
properties
IUPAC Name |
4-[(E)-2-(5-nitrofuran-2-yl)ethenyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O4/c14-13(16)10-4-1-9(2-5-10)3-6-11-7-8-12(19-11)15(17)18/h1-8H,(H2,14,16)/b6-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYOFJFNXVKQCTR-ZZXKWVIFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=CC2=CC=C(O2)[N+](=O)[O-])C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=C/C2=CC=C(O2)[N+](=O)[O-])C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1553-59-9, 13946-82-2 |
Source
|
| Record name | H 193 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001553599 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-[2-(5-nitrofuran-2-yl)ethenyl]benzamide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8R8TH33JTZ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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